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Compound of Interest |

3-(4-Fluorophenyl)-1-isopropyl-1h-
Compound Name:

indole-2-carbaldehyde
CAS No.: 101125-34-2

Cat. No.: B115107

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into the indole scaffold is a widely employed strategy in medicinal
chemistry to modulate the physicochemical and pharmacological properties of bioactive
molecules. Understanding the precise structural characteristics of these fluorinated derivatives
is paramount for structure-activity relationship (SAR) studies and drug design. This guide
provides an objective comparison of the spectroscopic properties of four common
monofluorinated indole isomers: 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-
fluoroindole. The data presented herein, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS), serves as a valuable resource for the unambiguous
identification and characterization of these important synthetic building blocks.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data from *H NMR, 3C NMR, °F NMR, IR,
and Mass Spectrometry for 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-fluoroindole.
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Table 1: *H NMR Spectral Data (400 MHz, DMSO-de)

Compo 0 H-1 o0 H-2 o H-3 o H-4 o H-5 0 H-6 0 H-7
und (ppm) (ppm) (ppm) (ppm) (ppm) (ppm) (ppm)
4-
Fluoroind ~11.4 ~7.3 (1) ~6.4 (1) ~6.8 (dd) ~7.1(td) ~6.9 (d)
ole
5-
Fluoroind  ~11.2 ~7.4 () ~6.4 (t) ~7.3(dd) - ~6.9 (td) ~7.4 (dd)
ole
6.83 (td,
6- 7.42 (t, 6.36 (t, 7.51(dd, 7.15(dd,
_ 11.19 (br J=9.2,
Fluoroind J=2.8 J=2.8 J=8.6, J=9.8,
S) 2.3 Hz)
ole Hz) Hz) 5.5 Hz) 2.3 Hz) o
7-
Fluoroind ~11.3 ~7.4 (1) ~6.5 (1) ~7.0 (d) ~6.8 (1) ~7.0 (td) -
ole

Table 2: 13C NMR Spectral Data (100 MHz, DMSO-ds)
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Comp
0 C-2 0C-3 0 C-3a 0C-4 0 C-5 0 C-6 o C-7 0 C-7a
ound
4-
~155 ~106 ~122 ~113
Fluoroin ~124 ~101 ~123 ~136
(d) (d) (d) (d)
dole
5_
_ ~110 ~157 ~109
Fluoroin ~125 ~102 ~125 ~120 ~132
(d) (d) (d)
dole
122.0 107.1 158.2
6- 97.4 (d,
, (d, (d, (d,
Fluoroin 124.9 101.5 120.9 J=26.0 136.2[1]
J=10.5 J=24.0 J=234.5
dole Hz)
Hz) Hz) Hz)
; 129.0 110.3 123.1 148.1
: (d, (d, (d, (d,
Fluoroin 125.3 102.4 119.5 113.4[1]
J=6.3 J=4.2 J=12.5 J=243.8
dole
Hz) Hz) Hz) Hz)

Table 3: 1°F NMR Spectral Data (376 MHz, CDClIs)

Compound Chemical Shift (6, ppm)
4-Fluoroindole ~-120
5-Fluoroindole ~-125.24
6-Fluoroindole ~-121.75
7-Fluoroindole ~-140
Table 4: Infrared (IR) Spectral Data
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N-H Stretch Aromatic C-H C=C Stretch C-F Stretch
Compound
(cm™?) Stretch (cm™?) (cm™?) (cm—?)
_ ~1620, 1580,
4-Fluoroindole ~3415 ~3100-3000 ~1180
1460
5-Fluoroindole 3405 - 3419 ~3100-3000 1600 - 1450 ~1100[1]
. ~1615, 1490,
6-Fluoroindole ~3410 ~3100-3000 ~1170[1]
1460
) ~1600, 1580,
7-Fluoroindole ~3400 ~3100-3000 1470 ~1200[1]

Table 5: Mass Spectrometry (MS) Data

Compound Molecular lon (M*) [m/z] Major Fragment lons [m/z]
4-Fluoroindole 135 108, 83

5-Fluoroindole 135 108[1]

6-Fluoroindole 135 108, 83[1]

7-Fluoroindole 135 108, 83[1]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this
guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 5-10 mg for *H NMR or 20-50 mg for 13C NMR of the
fluorinated indole derivative was dissolved in 0.5-0.7 mL of deuterated dimethyl sulfoxide
(DMSO-de). The resulting solution was transferred to a 5 mm NMR tube for analysis.

Data Acquisition:

o Spectrometer: NMR spectra were acquired on a 400 MHz spectrometer.
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e 1H NMR: Spectra were recorded with a spectral width of 16 ppm, an acquisition time of 4
seconds, and a relaxation delay of 1 second. Chemical shifts were referenced to the residual
solvent peak of DMSO-ds at 2.50 ppm.[1]

e 13C NMR: Proton-decoupled spectra were acquired with a spectral width of 240 ppm, an
acquisition time of 1 second, and a relaxation delay of 2 seconds. Chemical shifts were
referenced to the solvent peak of DMSO-ds at 39.52 ppm.[1]

e 19F NMR: Spectra were recorded on a 376 MHz spectrometer. Chemical shifts for fluorine
are reported in parts per million from CFCls (& O ppm) as an external standard.

Data Processing: The raw data was processed using appropriate software, involving Fourier
transformation, phase correction, and baseline correction to yield the final spectra.

Infrared (IR) Spectroscopy

Sample Preparation: A small quantity of the solid fluorinated indole sample was placed directly
onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.[1]

Data Acquisition:

o Spectrometer: FTIR spectra were recorded using an FTIR spectrometer equipped with an
ATR accessory.

o Parameters: Spectra were collected in the range of 4000-400 cm~! with a resolution of 4
cm~1. A background spectrum of the clean, empty ATR crystal was recorded and
automatically subtracted from the sample spectrum.[1]

Data Processing: The resulting spectrum of transmittance or absorbance versus wavenumber
was analyzed to identify the characteristic absorption bands.

Mass Spectrometry (MS)

Sample Introduction: A small amount of the sample was introduced into the mass spectrometer
via a direct insertion probe.

lonization: Electron lonization (El) was employed as the ionization method. The sample
molecules were bombarded with a beam of electrons with an energy of 70 eV, leading to
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lonization and fragmentation.[1]

Mass Analysis: The resulting ions were accelerated and separated based on their mass-to-
charge ratio (m/z) using a quadrupole mass analyzer.[1]

Detection and Data Processing: The detector measured the abundance of ions at each m/z
value, and the data was processed to generate a mass spectrum, which is a plot of relative
intensity versus m/z.
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Caption: General workflow for the spectroscopic analysis of fluorinated indole derivatives.
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Caption: Common fragmentation pathway for monofluoroindoles in EI-MS.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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